Cas no 1355446-05-7 (2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide)

• Product Name: 2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide
• CAS No: 1355446-05-7
• MF: C₂₉H₂₉FN₄O₂
• MW: 484.564570188522
• CID: 4768064
• Update Time: 2025-06-08

2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide Chemical and Physical Properties

Names and Identifiers

• ML309
• 2-(2-(1H-benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide
• BDBM228658
• NCGC00262689
• 2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide

• Inchi： 1S/C29H29FN4O2/c1-20-9-2-5-14-24(20)28(29(36)32-22-11-3-4-12-22)34(23-13-8-10-21(30)17-23)27(35)18-33-19-31-25-15-6-7-16-26(25)33/h2,5-10,13-17,19,22,28H,3-4,11-12,18H2,1H3,(H,32,36)
• InChI Key： GZLNOSRHZLTDMT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N(C(CN1C=NC2C=CC=CC1=2)=O)C(C1C=CC=CC=1C)C(NC1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 760
• XLogP3: 5.4
• Topological Polar Surface Area: 67.2

Additional information on 2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide

Comprehensive Analysis of 2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide (CAS No. 1355446-05-7)

The compound 2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide, identified by its CAS No. 1355446-05-7, is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a benzo[d]imidazole core, a fluorophenyl moiety, and a cyclopentyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly drawn to its unique acetamide linkages, which are known to enhance binding affinity and metabolic stability in therapeutic agents.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The structural attributes of CAS No. 1355446-05-7 align with these trends, as its heterocyclic framework is often associated with targeting protein-protein interactions. This has led to increased searches for "benzoimidazole derivatives in drug design" and "fluorophenyl acetamide applications," reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of 2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide involves multi-step organic transformations, including amide coupling and N-alkylation reactions. These methods are frequently discussed in forums focusing on "challenges in heterocyclic synthesis" and "optimizing acetamide yields." The compound's o-tolyl substituent further adds complexity, requiring precise control over steric and electronic effects during synthesis.

The pharmacological potential of CAS No. 1355446-05-7 is another area of intense exploration. Preliminary studies suggest its bioisosteric properties could mimic natural ligands, making it a candidate for modulating enzymatic activity. This has sparked queries like "benzoimidazole-based enzyme inhibitors" and "cyclopentyl acetamide pharmacokinetics," highlighting its intersection with cutting-edge therapeutic strategies. Additionally, its 3-fluorophenyl group may contribute to enhanced blood-brain barrier penetration, a hot topic in neuropharmacology.

Beyond biomedical applications, the compound's physicochemical properties—such as solubility, logP, and hydrogen-bonding capacity—are critical for formulation scientists. Searches for "predicting drug-like properties of acetamides" and "benzoimidazole stability under physiological conditions" underscore its importance in pre-clinical development. Analytical techniques like HPLC and LC-MS are often employed to characterize its purity, a recurring theme in quality control discussions.

In conclusion, 2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide represents a compelling case study in modern medicinal chemistry. Its multifaceted structure and potential applications resonate with trending topics such as "fragment-based drug discovery" and "tailored heterocyclic scaffolds." As research progresses, this compound may unlock new avenues for addressing unmet medical needs, solidifying its place in the scientific lexicon.